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Compound of Interest

Compound Name: Diethylstilbestrol-d8

Cat. No.: B1140465 Get Quote

Diethylstilbestrol-d8: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diethylstilbestrol-d8
(DES-d8), a deuterated analog of the synthetic estrogen Diethylstilbestrol (DES). This

document details its chemical properties, metabolic fate, and its critical role as an internal

standard in analytical methodologies. Experimental protocols and relevant biological pathways

are also described to support its application in research and drug development.

Core Chemical Properties
Diethylstilbestrol-d8 is a synthetic, nonsteroidal estrogen that is structurally identical to

Diethylstilbestrol, with the exception of eight hydrogen atoms being replaced by their heavier

isotope, deuterium. This isotopic labeling makes it an invaluable tool in analytical chemistry,

particularly in mass spectrometry-based quantification, where it serves as an internal standard

to ensure accuracy and precision.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1140465?utm_src=pdf-interest
https://www.benchchem.com/product/b1140465?utm_src=pdf-body
https://www.benchchem.com/product/b1140465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 91318-10-4

Molecular Formula C₁₈H₁₂D₈O₂

Molecular Weight 276.40 g/mol

Melting Point 169-172 °C

Boiling Point 407.1 °C at 760 mmHg

Storage Conditions 2-8°C, protect from light

Primary Application

Internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS),

or Liquid Chromatography-Mass Spectrometry

(LC-MS)

Synthesis of Diethylstilbestrol-d8
A specific, detailed, step-by-step synthesis protocol for Diethylstilbestrol-d8 is not readily

available in publicly accessible literature. However, its synthesis would follow general principles

of deuterium labeling of phenolic compounds.

General Synthetic Approach: Hydrogen-Deuterium Exchange

The most common method for introducing deuterium into aromatic rings, such as the phenolic

rings of Diethylstilbestrol, is through hydrogen-deuterium (H-D) exchange. This typically

involves reacting the parent compound (Diethylstilbestrol) with a deuterium source in the

presence of a catalyst.

Deuterium Source: Deuterated water (D₂O) or deuterated acids (e.g., D₂SO₄) are commonly

used.

Catalyst: Acid catalysts (e.g., sulfuric acid) or metal catalysts (e.g., platinum on alumina) can

facilitate the exchange reaction. The reaction is typically carried out at elevated temperatures

and pressures to drive the exchange.
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The general workflow for such a synthesis is depicted below.

General Synthesis Workflow for Diethylstilbestrol-d8
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LC-MS/MS Experimental Workflow
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To cite this document: BenchChem. [What is Diethylstilbestrol-d8 and its chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140465#what-is-diethylstilbestrol-d8-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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